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\

Essential Safety and Handling Guide for Methyl 2-
((tert-butoxycarbonyl)amino)-3-iodopropanoate

This guide provides crucial safety, logistical, and operational information for laboratory
professionals handling Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate (CAS:
889670-02-4). Adherence to these procedures is vital for ensuring personal safety and proper
disposal.

Hazard Identification and Personal Protective Equipment

Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate is classified as a hazardous
substance.[1][2] It is harmful if swallowed, causes skin and serious eye irritation, and may
cause respiratory irritation.[1][2]

Engineering Controls:
o Always work in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

o Ensure that eyewash stations and safety showers are readily accessible.[3][5]
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Personal Protective Equipment (PPE): A summary of the necessary PPE is provided in the

table below.

PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles

Must conform to OSHA's 29
CFR 1910.133 or European
Standard EN166. Should
include side-shields to protect

from splashes.[5][6]

Skin Protection

Gloves

Nitrile gloves must be worn.[3]
[7] Inspect gloves for any tears
or holes before use and
practice proper glove removal
technique to avoid skin

contact.[8]

Protective Clothing

An impervious lab coat or
chemical-resistant apron
should be worn to prevent skin
exposure.[7][9] Closed-toe

shoes are mandatory.[7]

Respiratory Protection

Respirator

Use in a chemical fume hood
is the primary control measure.
[4] If ventilation is inadequate
or for spill response, a NIOSH-
approved respirator with
organic vapor cartridges is

recommended.[4]

Operational Plan: Step-by-Step Handling

Procedures

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.
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Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area at
4°C, protected from light.[1]

Store away from incompatible materials.

. Handling and Use (Inside a Chemical Fume Hood):

Before starting work, ensure all necessary PPE is donned correctly.

Prepare the work area within the fume hood by covering the surface with absorbent,
disposable bench paper.

Carefully weigh and transfer the solid compound using appropriate tools (e.g., spatula,
weighing paper). Avoid generating dust.

For reactions, add the compound to the reaction vessel within the fume hood. Keep the fume
hood sash at the lowest practical height.[4]

. Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water for at least 15 minutes.[9] Seek medical attention if irritation
persists.[9]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[9] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9]

Spill: For small spills, absorb with an inert material (e.g., vermiculite, sand), place in a sealed
container, and dispose of as hazardous waste.[3] For large spills, evacuate the area and
contact your institution's emergency response team.[3]
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Disposal Plan: Managing Halogenated Waste

The proper disposal of Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate and its
contaminated materials is critical to prevent environmental contamination. As a halogenated
organic compound, it must be segregated from non-halogenated waste streams.[3][4][7][10]

Waste Segregation and Collection:

¢ Solid Waste: Collect any unused compound, contaminated weighing paper, and other solid
materials in a designated, sealed, and clearly labeled "Halogenated Solid Waste" container.

o Liquid Waste: Collect all reaction mixtures and solvent rinses (e.g., from cleaning glassware)
in a designated, sealed, and clearly labeled "Halogenated Liquid Waste" container.[4]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the
designated solid waste container.

Labeling and Storage:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name, and
the associated hazards (e.g., Irritant, Harmful).[4]

o Keep waste containers tightly closed when not in use and store them in a designated
satellite accumulation area within the laboratory.[3][10]

Final Disposal:

o Follow your institution's specific guidelines for the disposal of hazardous chemical waste.
Arrange for pickup by the environmental health and safety department.

Chemical Data Summary
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Property

Value

Chemical Name

Methyl 2-((tert-butoxycarbonyl)amino)-3-
iodopropanoate

CAS Number

889670-02-4

Molecular Formula

CoH16INO4[1][11]

Molecular Weight

329.13 g/mol [2][11]

Physical Form

Solid[1]

Storage Temperature

4°C, protect from light[1]

GHS Pictogram

GHSO07 (Harmful)[1]

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye
irritation), H335 (May cause respiratory irritation)

[1](2]

Precautionary Statements

P261, P264, P270, P271, P280, P302+P352,
P304+P340, P305+P351+P338, P330,
P362+P364, P403+P233, P405, P501[1]

Workflow Visualization

The following diagram illustrates the standard operating procedure for the safe handling and

disposal of Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate.
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Caption: Workflow for handling Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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